Cas no 2228469-50-7 (2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid)

• Product Name: 2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid
• CAS No: 2228469-50-7
• MF: C₁₅H₁₆O₃
• MW: 244.285744667053
• CID: 5835320
• PubChem ID: 165615247
• Update Time: 2025-05-23

2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid
• EN300-1807294
• 2228469-50-7

• Inchi： 1S/C15H16O3/c1-10-7-8-11(9-15(2,18)14(16)17)13-6-4-3-5-12(10)13/h3-8,18H,9H2,1-2H3,(H,16,17)
• InChI Key： VYAMHJLBXOPUHS-UHFFFAOYSA-N
• SMILES： OC(C(=O)O)(C)CC1C=CC(C)=C2C=CC=CC=12

Computed Properties

• Exact Mass: 244.109944368g/mol
• Monoisotopic Mass: 244.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 57.5Ų

Additional information on 2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid

Comprehensive Analysis of 2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS No. 2228469-50-7): Properties, Applications, and Industry Trends

The compound 2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid (CAS No. 2228469-50-7) has garnered significant attention in recent years due to its unique chemical structure and potential applications in pharmaceuticals, agrochemicals, and material science. This hydroxy-methyl-naphthalene derivative exhibits a combination of aromatic and aliphatic properties, making it a versatile intermediate for synthetic chemistry. Researchers and industry professionals are increasingly searching for information on its synthesis methods, biological activity, and industrial-scale production, reflecting growing interest in this specialized chemical entity.

From a structural perspective, the molecule features a naphthalene core substituted with a methyl group at the 4-position, coupled with a 2-hydroxy-2-methylpropanoic acid side chain. This arrangement creates interesting electronic and steric effects that influence its reactivity. Recent publications have highlighted its potential as a chiral building block for asymmetric synthesis, particularly in the development of biologically active compounds. The presence of both hydrophobic (naphthalene) and hydrophilic (carboxylic acid) moieties suggests possible applications in drug design, where such balanced properties are often sought after for optimal bioavailability.

The synthesis of CAS 2228469-50-7 typically involves multi-step organic transformations starting from readily available 4-methylnaphthalene precursors. Modern green chemistry approaches have been explored to optimize the production process, addressing current industry demands for sustainable synthesis and reduced environmental impact. These developments align with the broader pharmaceutical industry's focus on green chemistry principles and atom economy, topics that frequently appear in recent scientific literature and patent applications.

In pharmaceutical research, this compound has shown promise as a potential intermediate for drug discovery. Its structural features resemble those found in certain non-steroidal anti-inflammatory drugs (NSAIDs), prompting investigations into possible biological activities. While not itself a drug substance, the 2-hydroxy-2-methylpropanoic acid moiety is particularly interesting to medicinal chemists designing new small molecule therapeutics. Recent patent analyses reveal growing interest in similar structures for various therapeutic areas, though specific applications of 2228469-50-7 remain proprietary in many cases.

Material science applications have also emerged for this compound, particularly in the development of specialty polymers and functional materials. The naphthalene unit can contribute to π-π stacking interactions important in molecular self-assembly, while the carboxylic acid group offers sites for further chemical modification. These properties make it potentially valuable for creating advanced materials with tailored optical or electronic characteristics, a hot topic in materials science research.

Analytical characterization of 2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid typically involves a combination of HPLC purity analysis, mass spectrometry, and NMR spectroscopy. The compound's stability under various conditions has been studied, with particular attention to storage conditions and shelf life – practical considerations important to both researchers and industrial users. These analytical aspects represent common search queries from professionals working with this material.

Regulatory status and safety profiles of CAS 2228469-50-7 are important considerations for potential users. While not classified as hazardous under current major chemical regulations, proper laboratory handling procedures should always be followed. The compound's physicochemical properties, including solubility characteristics and pKa values, are frequently requested data points that influence its application across different industries.

Market availability and supply chain considerations for this specialty chemical have become increasingly relevant. With growing interest in custom synthesis and contract manufacturing of complex organic compounds, suppliers are noting higher demand for such fine chemicals. The current landscape reflects a broader trend toward specialized chemical intermediates that enable innovation across multiple industries while maintaining cost-effectiveness and scalability.

Future research directions for 2228469-50-7 may explore its potential in catalysis, as a ligand in metal-organic frameworks, or as a component in energy storage materials. These applications align with current scientific priorities in renewable energy and sustainable technology development. The compound's structural features suggest possible utility in these cutting-edge applications, though further investigation would be needed to fully realize such potential.

In conclusion, 2-hydroxy-2-methyl-3-(4-methylnaphthalen-1-yl)propanoic acid represents an interesting case study in how specialty organic compounds can find diverse applications across scientific disciplines. Its continued study and development reflect broader trends in chemical research that emphasize molecular complexity, functional versatility, and sustainable production. As research progresses, new applications for this compound will likely emerge, potentially addressing some of the most pressing challenges in modern chemistry and materials science.